An In-depth Technical Guide on Gal-G2-CNP and the Signaling Pathways of C-type Natriuretic Peptide
An In-depth Technical Guide on Gal-G2-CNP and the Signaling Pathways of C-type Natriuretic Peptide
To the intended audience of researchers, scientists, and drug development professionals, this document aims to provide a comprehensive overview of the chemical entity "Gal-G2-CNP" and elucidate the signaling pathways of the similarly abbreviated but distinct biological molecule, C-type Natriuretic Peptide (CNP).
It is imperative to first clarify a common point of confusion arising from the abbreviation "CNP." The molecule "Gal-G2-CNP" is a synthetic chromogenic substrate used in biochemical assays, specifically for the determination of α-amylase activity. In this context, "CNP" refers to 2-chloro-4-nitrophenol, the chromophore released upon enzymatic cleavage. This is distinct from C-type Natriuretic Peptide, a crucial signaling peptide in various physiological processes. This guide will first detail the chemical nature of Gal-G2-CNP and then provide an in-depth exploration of the signaling pathways of C-type Natriuretic Peptide, which is likely the subject of interest for research and drug development professionals.
Part 1: The Chemical Structure and Function of Gal-G2-CNP
Gal-G2-CNP, or 2-chloro-4-nitrophenyl 4-O-β-D-galactopyranosylmaltoside, is a complex carbohydrate derivative designed as a specific substrate for α-amylase.[1][2][3] Its structure allows for a colorimetric assay where the enzymatic activity of α-amylase can be quantified by measuring the release of the chromogen, 2-chloro-4-nitrophenol.[4]
Chemical Properties of Gal-G2-CNP
| Property | Value | Source |
| Molecular Formula | C24H34ClNO18 | [5] |
| Molecular Weight | 659.98 g/mol | |
| IUPAC Name | (2S,3R,4S,5R,6R)-2-[(2R,3S,4R,5R,6R)-6-[(2R,3S,4R,5R,6R)-6-(2-chloro-4-nitrophenoxy)-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol | |
| CAS Number | 157381-11-8 | |
| Appearance | Slightly yellowish amorphous powder | |
| Solubility | Soluble in water |
Experimental Protocol: α-Amylase Activity Assay using Gal-G2-CNP
This protocol outlines the general principle for the determination of α-amylase activity using Gal-G2-CNP.
Principle: α-Amylase hydrolyzes the substrate Gal-G2-CNP to release 2-chloro-4-nitrophenol (CNP), which can be measured colorimetrically at 405 nm. The rate of increase in absorbance at this wavelength is directly proportional to the α-amylase activity in the sample.
Reaction: Gal-G2-CNP + H₂O --(α-Amylase)--> Gal-G2 + 2-chloro-4-nitrophenol (CNP)
Materials:
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Gal-G2-CNP substrate solution
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Buffer solution (e.g., MES Buffer, pH 6.0)
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Sample containing α-amylase (e.g., serum, plasma)
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Spectrophotometer capable of reading at 405 nm
Procedure:
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Prepare the working reagent by mixing the Gal-G2-CNP substrate with the buffer solution according to the manufacturer's instructions.
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Pre-warm the reagent and the spectrophotometer to 37°C.
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Add a specific volume of the sample to the working reagent.
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Mix and immediately start monitoring the change in absorbance at 405 nm over a defined period (e.g., 3 minutes).
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Calculate the rate of change in absorbance per minute (ΔA/min).
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The α-amylase activity is calculated using a factor provided by the reagent manufacturer, which is derived from the molar extinction coefficient of CNP.
Workflow for α-Amylase Assay:
Caption: Workflow for determining α-amylase activity using Gal-G2-CNP substrate.
Part 2: C-type Natriuretic Peptide (CNP) and its Signaling Pathways
C-type natriuretic peptide (CNP) is a member of the natriuretic peptide family, which also includes atrial natriuretic peptide (ANP) and brain natriuretic peptide (BNP). CNP is primarily produced by endothelial cells, fibroblasts, and neurons, and it plays a crucial role as a paracrine and autocrine regulator in various tissues, including the cardiovascular and nervous systems.
Structure of C-type Natriuretic Peptide
Unlike the amylase substrate, C-type Natriuretic Peptide is a peptide hormone. The biologically active form is typically a 22-amino acid peptide (CNP-22) that contains a 17-amino acid ring structure formed by a disulfide bond between two cysteine residues. This ring structure is essential for its biological activity.
Signaling Pathways of C-type Natriuretic Peptide
CNP exerts its biological effects by binding to two specific receptors: Natriuretic Peptide Receptor-B (NPR-B) and Natriuretic Peptide Receptor-C (NPR-C).
1. The NPR-B Signaling Pathway:
NPR-B is a guanylyl cyclase-coupled receptor. The binding of CNP to NPR-B induces a conformational change in the receptor, leading to the activation of its intracellular guanylyl cyclase domain. This domain catalyzes the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP). The resulting increase in intracellular cGMP levels activates cGMP-dependent protein kinase G (PKG), which in turn phosphorylates various downstream target proteins, leading to a cascade of cellular responses. This pathway is primarily responsible for the vasodilatory, anti-proliferative, and anti-hypertrophic effects of CNP.
Caption: The NPR-B signaling pathway of C-type Natriuretic Peptide.
2. The NPR-C Signaling Pathway:
NPR-C is structurally different from NPR-B as it lacks an intracellular guanylyl cyclase domain. For a long time, it was considered primarily a "clearance receptor" responsible for the binding and internalization of natriuretic peptides, thereby regulating their local concentrations. However, it is now understood that NPR-C is also a signaling receptor.
Upon CNP binding, NPR-C couples to inhibitory G proteins (Gi). This coupling leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic adenosine monophosphate (cAMP) levels. Additionally, NPR-C activation can stimulate phospholipase C (PLC), leading to the production of inositol trisphosphate (IP3) and diacylglycerol (DAG), which in turn modulate intracellular calcium levels and activate protein kinase C (PKC). The NPR-C pathway is involved in mediating anti-proliferative effects in cardiac fibroblasts and inhibiting L-type calcium currents in myocytes.
Caption: The NPR-C signaling pathway of C-type Natriuretic Peptide.
References
- 1. Gal-G2-CNP | C24H34ClNO18 | CID 10122436 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. 2-Chloro-4-nitrophenyl 4-O-b-D-galactopyranosylmaltoside | 157381-11-8 [chemicalbook.com]
- 3. EP1342790B1 - Method for measuring amylase activity - Google Patents [patents.google.com]
- 4. medichem-me.com [medichem-me.com]
- 5. medchemexpress.com [medchemexpress.com]
